Cas no 920023-55-8 (Tert-butyl 2,3-dihydrospiro[isoindole-1,4'-piperidine]-1'-carboxylate)

• Product Name: Tert-butyl 2,3-dihydrospiro[isoindole-1,4'-piperidine]-1'-carboxylate
• CAS No: 920023-55-8
• MF: C₁₇H₂₄N₂O₂
• MW: 288.384664535522
• CID: 759569
• Update Time: 2025-10-28

Tert-butyl 2,3-dihydrospiro[isoindole-1,4'-piperidine]-1'-carboxylate Chemical and Physical Properties

Names and Identifiers

• Spiro[1H-isoindole-1,4'-piperidine]-1'-carboxylic acid, 2,3-dihydro-,1,1-dimethylethyl ester
• TERT-BUTYL 3,4-DIHYDRO-2HSPIRO[ ISOQUINOLINE-1,4'- PIPERIDINE]-1'-CARBOXYLATE
• tert-butyl 2,3-dihydrospiro[isoindole-1,4'-piperidine]-1'-carboxylate
• Tert-butyl 2,3-dihydrospiro[isoindole-1,4'-piperidine]-1'-carboxylate

• Inchi： 1S/C17H24N2O2/c1-16(2,3)21-15(20)19-10-8-17(9-11-19)14-7-5-4-6-13(14)12-18-17/h4-7,18H,8-12H2,1-3H3
• InChI Key： ZXEHOZNMWWBHDT-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCC2(C3C=CC=CC=3CN2)CC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 394
• Topological Polar Surface Area: 41.6

Additional information on Tert-butyl 2,3-dihydrospiro[isoindole-1,4'-piperidine]-1'-carboxylate

Research Brief on Tert-butyl 2,3-dihydrospiro[isoindole-1,4'-piperidine]-1'-carboxylate (CAS: 920023-55-8)

Tert-butyl 2,3-dihydrospiro[isoindole-1,4'-piperidine]-1'-carboxylate (CAS: 920023-55-8) is a spirocyclic compound that has garnered significant attention in the field of medicinal chemistry due to its potential as a versatile intermediate in the synthesis of bioactive molecules. Recent studies have highlighted its role in the development of novel therapeutics, particularly in the areas of central nervous system (CNS) disorders and oncology. This research brief synthesizes the latest findings on this compound, focusing on its synthetic applications, pharmacological relevance, and emerging trends in its utilization.

The compound's spirocyclic structure, featuring a fused isoindole and piperidine ring system, confers unique conformational rigidity, making it an attractive scaffold for drug design. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a key intermediate in the synthesis of sigma-1 receptor ligands, which are being explored for their neuroprotective properties in neurodegenerative diseases such as Alzheimer's and Parkinson's. The study reported a high-yield synthetic route to access derivatives of this compound, enabling further pharmacological evaluation.

In addition to its CNS applications, Tert-butyl 2,3-dihydrospiro[isoindole-1,4'-piperidine]-1'-carboxylate has shown promise in oncology research. A recent preprint on bioRxiv detailed its use in the development of small-molecule inhibitors targeting protein-protein interactions (PPIs) involved in cancer cell proliferation. The compound's spirocyclic core was found to enhance binding affinity and selectivity, as evidenced by in vitro assays against several cancer cell lines. These findings underscore its potential as a privileged scaffold in anticancer drug discovery.

From a synthetic chemistry perspective, advancements in catalytic methods have streamlined the production of this compound. A 2024 publication in Organic Letters described a palladium-catalyzed spirocyclization protocol that significantly improves the efficiency and scalability of its synthesis. This methodological innovation addresses previous challenges related to yield and purity, facilitating its broader adoption in industrial and academic settings.

Looking ahead, the versatility of Tert-butyl 2,3-dihydrospiro[isoindole-1,4'-piperidine]-1'-carboxylate positions it as a critical building block in the exploration of new chemical space for drug discovery. Ongoing research is expected to uncover additional therapeutic applications, particularly in the realm of GPCR-targeted therapies and epigenetic modulators. As synthetic methodologies continue to evolve, this compound is poised to play an increasingly prominent role in the development of next-generation pharmaceuticals.